Cas no 2361642-84-2 (1-{5-ethyl-4,6,12-triazatricyclo7.2.1.0,2,7dodeca-2,4,6-trien-12-yl}prop-2-en-1-one)

• Product Name: 1-{5-ethyl-4,6,12-triazatricyclo7.2.1.0,2,7dodeca-2,4,6-trien-12-yl}prop-2-en-1-one
• CAS No: 2361642-84-2
• MF: C₁₄H₁₇N₃O
• MW: 243.304282903671
• CID: 5414134
• PubChem ID: 145910021
• Update Time: 2025-07-13

1-{5-ethyl-4,6,12-triazatricyclo7.2.1.0,2,7dodeca-2,4,6-trien-12-yl}prop-2-en-1-one Chemical and Physical Properties

Names and Identifiers

• EN300-26617841
• 1-{5-ethyl-4,6,12-triazatricyclo[7.2.1.0,2,7]dodeca-2,4,6-trien-12-yl}prop-2-en-1-one
• 2361642-84-2
• Z3024767017
• 1-(5-Ethyl-4,6,12-triazatricyclo[7.2.1.02,7]dodeca-2,4,6-trien-12-yl)prop-2-en-1-one
• 1-{5-ethyl-4,6,12-triazatricyclo7.2.1.0,2,7dodeca-2,4,6-trien-12-yl}prop-2-en-1-one

• Inchi： 1S/C14H17N3O/c1-3-13-15-8-10-11(16-13)7-9-5-6-12(10)17(9)14(18)4-2/h4,8-9,12H,2-3,5-7H2,1H3
• InChI Key： UYEBBKVVSPAEQB-UHFFFAOYSA-N
• SMILES： O=C(C=C)N1C2C3=CN=C(CC)N=C3CC1CC2

Computed Properties

• Exact Mass: 243.137162174g/mol
• Monoisotopic Mass: 243.137162174g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 357
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 46.1Ų

Additional information on 1-{5-ethyl-4,6,12-triazatricyclo7.2.1.0,2,7dodeca-2,4,6-trien-12-yl}prop-2-en-1-one

Exploring the Potential of 1-{5-ethyl-4,6,12-triazatricyclo[7.2.1.0,2,7]dodeca-2,4,6-trien-12-yl}prop-2-en-1-one (CAS No. 2361642-84-2) in Modern Research

In the rapidly evolving field of chemical research, 1-{5-ethyl-4,6,12-triazatricyclo[7.2.1.0,2,7]dodeca-2,4,6-trien-12-yl}prop-2-en-1-one (CAS No. 2361642-84-2) has emerged as a compound of significant interest. This structurally unique molecule, characterized by its triazatricyclic core and prop-2-en-1-one functional group, offers a wide range of potential applications in pharmaceutical and material science. Researchers are particularly drawn to its modular design, which allows for precise modifications to enhance its properties.

The compound's CAS No. 2361642-84-2 is often searched in academic and industrial databases, reflecting its growing relevance. Its complex nomenclature, including keywords like 5-ethyl-4,6,12-triazatricyclo and dodeca-2,4,6-trien-12-yl, highlights its intricate chemical architecture. Such features make it a candidate for studies in drug discovery, where its tricyclic scaffold could mimic natural bioactive molecules. Additionally, its prop-2-en-1-one moiety is a versatile handle for further derivatization, aligning with the trend of structure-activity relationship (SAR) optimization.

Recent advancements in AI-driven drug design have further amplified interest in compounds like 1-{5-ethyl-4,6,12-triazatricyclo[7.2.1.0,2,7]dodeca-2,4,6-trien-12-yl}prop-2-en-1-one. Computational models predict its potential interactions with biological targets, such as enzymes or receptors, making it a subject of virtual screening campaigns. This aligns with the broader scientific community's focus on rational drug design and high-throughput screening. Moreover, its stability and synthetic accessibility are frequently discussed in forums dedicated to medicinal chemistry and organic synthesis.

Beyond pharmaceuticals, the compound's triazatricyclic framework has sparked curiosity in materials science. Its conjugated system could contribute to the development of organic electronic materials, such as light-emitting diodes (OLEDs) or conductive polymers. Researchers are also exploring its potential in catalysis, where its nitrogen-rich structure might serve as a ligand for metal complexes. These interdisciplinary applications underscore its versatility and relevance to sustainable technology initiatives.

As the scientific community continues to investigate CAS No. 2361642-84-2, questions about its synthetic routes, scalability, and toxicity profile remain central to discussions. Online searches frequently include terms like "1-{5-ethyl-4,6,12-triazatricyclo[7.2.1.0,2,7]dodeca-2,4,6-trien-12-yl}prop-2-en-1-one synthesis" or "biological activity of triazatricyclic compounds," reflecting a demand for practical and theoretical insights. Addressing these queries with rigorous research will be key to unlocking the compound's full potential.

In conclusion, 1-{5-ethyl-4,6,12-triazatricyclo[7.2.1.0,2,7]dodeca-2,4,6-trien-12-yl}prop-2-en-1-one represents a fascinating intersection of chemistry and innovation. Its structural complexity and functional adaptability position it as a valuable asset in both drug development and advanced materials. As research progresses, this compound may well become a cornerstone in addressing some of the most pressing challenges in science and technology today.